Cas no 894016-92-3 (3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-phenylethyl)urea)

• Product Name: 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-phenylethyl)urea
• CAS No: 894016-92-3
• MF: C₂₀H₂₃N₃O₃
• MW: 353.414924860001
• CID: 5512307
• Update Time: 2025-07-09

3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[1-(3-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-N'-(2-phenylethyl)-
• 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-phenylethyl)urea

• Inchi： 1S/C20H23N3O3/c1-26-18-9-5-8-17(13-18)23-14-16(12-19(23)24)22-20(25)21-11-10-15-6-3-2-4-7-15/h2-9,13,16H,10-12,14H2,1H3,(H2,21,22,25)
• InChI Key： SFVLBDYJEWEODH-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=CC(OC)=C2)C1)C(NCCC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-(2-phenylethyl)urea

Compound CAS No 894016-92-3: 3-(1-(3-Methoxyphenyl)-5-Oxopyrrolidin-3-Yl)-1-(2-Phenylethyl)Urea

The compound CAS No 894016-92-3, also known as 3-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)-1-(2-phenylethyl)urea, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of ureas, which are widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile chemical properties. The structure of this molecule is characterized by a urea group linked to a pyrrolidone moiety and a substituted phenethyl group, making it a unique example of a heterocyclic urea derivative.

Recent studies have highlighted the importance of pyrrolidone-containing ureas in drug discovery, particularly in the development of inhibitors for protein kinases and other enzyme targets. The methoxyphenyl substituent in this compound contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with biological targets. Additionally, the phenethyl group introduces steric and electronic effects that can modulate the compound's bioactivity and selectivity.

One of the most promising applications of CAS No 894016-92-3 lies in its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve inhibition of key enzymes involved in cell proliferation and survival, such as cyclin-dependent kinases (CDKs) and proteasomes. These findings suggest that the compound could serve as a lead molecule for the development of novel anti-cancer therapies.

In addition to its therapeutic potential, CAS No 894016-92-3 has shown promise in agricultural applications. Research indicates that this compound possesses potent insecticidal activity against several pest species, including mosquitoes and agricultural pests. Its ability to disrupt insect nervous systems through modulation of ion channels makes it a potential candidate for eco-friendly pest control solutions.

The synthesis of CAS No 894016-92-3 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of the pyrrolidone ring via cyclization reactions and the subsequent coupling with the urea moiety using coupling agents such as HATU or EDCI. The introduction of substituents like the methoxyphenyl and phenethyl groups requires careful optimization to ensure high yields and purity.

From an analytical standpoint, this compound can be characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide insights into its molecular structure, purity, and conformational properties, which are critical for understanding its biological activity.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of CAS No 894016-92-3, including improving its bioavailability and reducing potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from preclinical studies to clinical trials.

In conclusion, CAS No 894016-92-3: 3-(1-(3-methoxyphenyl)-5-Oxopyrrolidin-3-Yl)-1-(2-Phe...